Ethyl 4-amino-5-mesityl-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 4-amino-1-methyl-5-(2,4,6-trimethylphenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C16H21N3O2/c1-6-21-16(20)14-13(17)15(19(5)18-14)12-10(3)7-9(2)8-11(12)4/h7-8H,6,17H2,1-5H3
• InChI Key: XOOVPSWVKXLWKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1N)C2=C(C=C(C=C2C)C)C)C
• Molecular Formula: C16H21N3O2
• DSSTOX Substance ID: DTXSID001145712
• Molecular Weight: 287.36 g/mol
• CAS RN: 203870-53-5

Description

Synthesis Analysis

The synthetic preparation of this compound involves the esterification of 5-amino-1-methylpyrazole-4-carboxylic acid with ethyl alcohol. Detailed synthetic routes and conditions can be found in relevant literature.

Synthesis routes and methods

Procedure details

To a solution of the product of step B (4.0 g, 13.8 mmol) and 1.6 mL of 12N hydrochloric acid in 100 mL of methanol was added dropwise 0.63 g of methyl hydrazine at 0° C. The reaction mixture was stirred at room temperature 4 hours, and then concentrated. The resulting residue was partitioned between water and ethyl acetate. The organic phase was separated and washed once with brine. The ethyl acetate solution was then mixed with 100 mL of water. Solid Na2S2O4 in excess was added in small portion until TLC showed completion of the reduction. The organic phase was separated, washed with water and brine, and dried over Na2SO4. Evaporation gave 3.1 g of the title compound as a foam.